Cas no 2228891-53-8 (2-(4,5-difluoro-2-methoxyphenyl)prop-2-en-1-amine)

• Product Name: 2-(4,5-difluoro-2-methoxyphenyl)prop-2-en-1-amine
• CAS No: 2228891-53-8
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 6255091
• PubChem ID: 165882204
• Update Time: 2025-06-24

2-(4,5-difluoro-2-methoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-difluoro-2-methoxyphenyl)prop-2-en-1-amine
• 2228891-53-8
• EN300-1798620

• Inchi： 1S/C10H11F2NO/c1-6(5-13)7-3-8(11)9(12)4-10(7)14-2/h3-4H,1,5,13H2,2H3
• InChI Key： CTEYXXWLSVKLME-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C(=C)CN)OC)F

Computed Properties

• Exact Mass: 199.08087030g/mol
• Monoisotopic Mass: 199.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(4,5-difluoro-2-methoxyphenyl)prop-2-en-1-amine

Introduction to 2-(4,5-difluoro-2-methoxyphenyl)prop-2-en-1-amine (CAS No. 2228891-53-8)

2-(4,5-difluoro-2-methoxyphenyl)prop-2-en-1-amine (CAS No. 2228891-53-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The molecular formula of 2-(4,5-difluoro-2-methoxyphenyl)prop-2-en-1-amine is C₁₀H₉F₂NO, with a molecular weight of approximately 197.17 g/mol. The compound features a propenylamine moiety attached to a substituted phenyl ring, which includes two fluorine atoms and a methoxy group. These functional groups contribute to the compound's unique chemical properties and biological activities. The presence of fluorine atoms enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Synthesis Methods

The synthesis of 2-(4,5-difluoro-2-methoxyphenyl)prop-2-en-1-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4,5-difluoro-2-methoxybenzaldehyde with propargylamine in the presence of a suitable catalyst. Another approach involves the Wittig reaction between 4,5-difluoro-2-methoxybenzaldehyde and methyltriphenylphosphonium bromide, followed by reduction to form the desired amine. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as those utilizing microwave-assisted reactions or catalytic systems that minimize waste production.

Biological Activities

2-(4,5-difluoro-2-methoxyphenyl)prop-2-en-1-amine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug discovery. Research has shown that this compound can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits in conditions such as neurodegenerative diseases and pain management.

In addition to its GPCR modulation properties, 2-(4,5-difluoro-2-methoxyphenyl)prop-2-en-1-amine has also demonstrated anti-inflammatory effects. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in chronic inflammatory conditions like arthritis and inflammatory bowel disease. These findings suggest that the compound may have potential as an anti-inflammatory agent.

Clinical Trials and Research Advancements

The promising preclinical results for 2-(4,5-difluoro-2-methoxyphenyl)prop-2-en-1-amine have led to its evaluation in clinical trials. Early-phase clinical trials have focused on assessing the safety and tolerability of the compound in healthy volunteers and patients with specific conditions. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties.

Ongoing research is exploring the potential of 2-(4,5-difluoro-2-methoxyphenyl)prop-2-en-1-amine in treating various diseases. For instance, studies are underway to evaluate its efficacy in managing pain associated with neuropathic conditions and its potential as an adjunct therapy in cancer treatment. Additionally, researchers are investigating its role in modulating immune responses and its potential applications in autoimmune disorders.

Conclusion

2-(4,5-difluoro-2-methoxyphenyl)prop-2-en-1-amine (CAS No. 2228891-53-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in drug discovery and therapeutic innovation.